Cas no 2229198-12-1 (5-Methoxy-2-(piperidin-3-yloxy)phenol)

• Product Name: 5-Methoxy-2-(piperidin-3-yloxy)phenol
• CAS No: 2229198-12-1
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5600009
• PubChem ID: 165715082
• Update Time: 2025-08-05

5-Methoxy-2-(piperidin-3-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 2229198-12-1
• EN300-1816853
• 5-methoxy-2-(piperidin-3-yloxy)phenol
• 5-Methoxy-2-(piperidin-3-yloxy)phenol

• Inchi： 1S/C12H17NO3/c1-15-9-4-5-12(11(14)7-9)16-10-3-2-6-13-8-10/h4-5,7,10,13-14H,2-3,6,8H2,1H3
• InChI Key： GMCKPDITJNURQS-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1O)OC)C1CNCCC1

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.7Ų

Additional information on 5-Methoxy-2-(piperidin-3-yloxy)phenol

Introduction to 5-Methoxy-2-(piperidin-3-yloxy)phenol (CAS No: 2229198-12-1)

5-Methoxy-2-(piperidin-3-yloxy)phenol, identified by the Chemical Abstracts Service Number (CAS No) 2229198-12-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in the development of novel therapeutic agents. The structural features of 5-Methoxy-2-(piperidin-3-yloxy)phenol, particularly the presence of a methoxy group and a piperidine moiety, contribute to its unique chemical and pharmacological properties.

The methoxy group at the fifth position of the phenol ring introduces a hydrophobic character, enhancing the compound's solubility in lipophilic environments while maintaining interactions with hydrophilic biological targets. This balance is crucial for drug design, as it influences both the absorption and distribution of the compound within the body. The piperidine ring, on the other hand, is a common pharmacophore in many bioactive molecules, known for its ability to interact with biological receptors and enzymes. In 5-Methoxy-2-(piperidin-3-yloxy)phenol, the piperidine ring is linked to the phenol backbone through an oxygen atom at the third position, forming an ether linkage that further modulates the compound's reactivity and biological activity.

Recent advancements in pharmaceutical research have highlighted the potential of 5-Methoxy-2-(piperidin-3-yloxy)phenol as a lead compound for developing new drugs. Studies have demonstrated its efficacy in various preclinical models, suggesting applications in treating inflammatory diseases, neurological disorders, and even certain types of cancer. The compound's ability to modulate key signaling pathways has been a focal point of investigation, with researchers exploring its interactions with targets such as kinases and transcription factors.

One particularly intriguing aspect of 5-Methoxy-2-(piperidin-3-yloxy)phenol is its mechanism of action. Unlike traditional small-molecule drugs that often act on a single target, this compound has shown promise in engaging multiple pathways simultaneously. This multitarget engagement can lead to synergistic effects, potentially improving therapeutic outcomes while minimizing side effects. The structural flexibility of 5-Methoxy-2-(piperidin-3-yloxy)phenol allows it to adopt various conformations that can optimize binding to different biological targets, making it a versatile scaffold for drug development.

In vitro studies have provided compelling evidence of the compound's biological activity. For instance, research has indicated that 5-Methoxy-2-(piperidin-3-yloxy)phenol can inhibit the activity of specific enzymes involved in inflammation and oxidative stress. These effects are particularly relevant in conditions such as rheumatoid arthritis and neurodegenerative diseases, where inflammation plays a critical role. Additionally, preliminary data suggest that the compound may have neuroprotective properties, making it a candidate for therapies targeting Alzheimer's disease and Parkinson's disease.

The synthesis of 5-Methoxy-2-(piperidin-3-yloxy)phenol is another area where significant progress has been made. Chemists have developed efficient synthetic routes that allow for scalable production of the compound. These methods often involve multi-step organic transformations, including nucleophilic substitution reactions and condensation processes. The optimization of these synthetic pathways ensures that high-purity samples of 5-Methoxy-2-(piperidin-3-yloxy)phenol can be obtained, which is essential for rigorous biological testing and eventual clinical development.

As research continues to unfold, the potential applications of 5-Methoxy-2-(piperidin-3-yloxy)phenol are likely to expand further. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness its therapeutic potential. By leveraging cutting-edge technologies such as high-throughput screening and computational modeling, researchers can accelerate the discovery process and identify new derivatives with improved properties.

The safety profile of any potential therapeutic agent is paramount, and 5-Methoxy-2-(piperidin-3-yloxy)phenol has undergone preliminary toxicological assessments to evaluate its safety margins. These studies have provided valuable insights into its metabolic stability and potential side effects. While further research is needed to fully characterize its safety profile, early findings are encouraging and support its continued development as a candidate drug.

In conclusion,5-Methoxy-2-(piperidin-3-yloxy)phenol (CAS No: 2229198-12-1) represents a promising avenue in pharmaceutical research due to its unique structural features and demonstrated biological activity. Its potential applications in treating various diseases make it an attractive candidate for further investigation. As scientific understanding evolves and new methodologies emerge,5-Methoxy-2-(piperidin-3-yloxy)phenol will undoubtedly continue to play a significant role in shaping the future of drug development.